![molecular formula C18H12Cl2N6OS B294657 [3-(1H-benzimidazol-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2,4-dichlorophenyl ether](/img/structure/B294657.png)
[3-(1H-benzimidazol-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2,4-dichlorophenyl ether
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Overview
Description
[3-(1H-benzimidazol-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2,4-dichlorophenyl ether is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of [3-(1H-benzimidazol-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2,4-dichlorophenyl ether involves its ability to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and acetylcholinesterase (AChE). COX-2 is an enzyme that is involved in the production of prostaglandins, which are responsible for inflammation. Inhibition of COX-2 activity leads to a reduction in inflammation. AChE is an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is involved in memory and learning. Inhibition of AChE activity leads to an increase in acetylcholine levels, which can improve cognitive function.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function. It has also been found to have anti-microbial properties, making it a potential candidate for the treatment of bacterial infections.
Advantages and Limitations for Lab Experiments
The advantages of using [3-(1H-benzimidazol-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2,4-dichlorophenyl ether in lab experiments include its potential therapeutic applications and its ability to inhibit the activity of enzymes such as COX-2 and AChE. However, the limitations include the need for further studies to determine its safety and efficacy in humans.
Future Directions
There are several future directions for the study of [3-(1H-benzimidazol-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2,4-dichlorophenyl ether. These include further studies to determine its safety and efficacy in humans, the development of new synthesis methods to improve its yield and purity, and the identification of potential new therapeutic applications. Additionally, studies could be conducted to determine its potential use as a diagnostic tool for certain diseases.
Synthesis Methods
The synthesis of [3-(1H-benzimidazol-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2,4-dichlorophenyl ether involves a multi-step process. The first step involves the synthesis of 2,4-dichlorophenyl ether by reacting 2,4-dichlorophenol with potassium carbonate in the presence of dimethylformamide. The second step involves the synthesis of [3-(1H-benzimidazol-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl by reacting 2-mercapto-5-(1H-benzimidazol-1-ylmethyl)-1,3,4-thiadiazole with 1,2,4-triazole-3-thiol in the presence of sodium hydroxide. The final step involves the coupling of the two compounds to form this compound.
Scientific Research Applications
[3-(1H-benzimidazol-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2,4-dichlorophenyl ether has been studied for its potential therapeutic applications in various scientific research studies. It has been found to possess anti-tumor, anti-inflammatory, and anti-microbial properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Properties
Molecular Formula |
C18H12Cl2N6OS |
---|---|
Molecular Weight |
431.3 g/mol |
IUPAC Name |
3-(benzimidazol-1-ylmethyl)-6-[(2,4-dichlorophenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C18H12Cl2N6OS/c19-11-5-6-15(12(20)7-11)27-9-17-24-26-16(22-23-18(26)28-17)8-25-10-21-13-3-1-2-4-14(13)25/h1-7,10H,8-9H2 |
InChI Key |
JYXDKVKLEHJIAW-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)N=CN2CC3=NN=C4N3N=C(S4)COC5=C(C=C(C=C5)Cl)Cl |
Canonical SMILES |
C1=CC=C2C(=C1)N=CN2CC3=NN=C4N3N=C(S4)COC5=C(C=C(C=C5)Cl)Cl |
Origin of Product |
United States |
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